2-Amino-6-(hydroxymethyl)-4-(4-hydroxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile
Overview
Description
2-Amino-6-(hydroxymethyl)-4-(4-hydroxyphenyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carbonitrile is a useful research compound. Its molecular formula is C16H12N2O5 and its molecular weight is 312.28g/mol. The purity is usually 95%.
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Scientific Research Applications
Antibacterial and Antioxidant Properties : A study synthesized derivatives of this compound using a green synthesis method and evaluated their antibacterial and antioxidant properties. Certain derivatives showed significant antibacterial activity against Staphylococcus aureus and also demonstrated notable antioxidant activity (Memar, Khazdooz, Zarei, & Abbaspourrad, 2020).
Efficient Synthesis Methods : Research has been conducted on efficient synthesis methods for this compound's derivatives. For example, one study employed nano-silica sulfuric acid nanoparticles as a catalyst in water, highlighting an improved yield and green synthesis protocol (Sadeghi, Farokhi Nezhad, & Hashemian, 2014).
Structural Analysis through X-ray Diffraction : Several studies have focused on the structural analysis of similar compounds using X-ray diffraction techniques, providing insights into their crystal structures and stability (Sharma et al., 2015).
Optical Properties for Thin Film Applications : Investigations into the structural and optical properties of thin films made from derivatives of this compound suggest potential applications in photovoltaics and electronics (Zeyada, El-Nahass, & El-Shabaan, 2016).
Electrocatalytic Applications : A derivative of this compound was used to modify a glassy carbon electrode, enhancing the electrocatalytic oxidation and determination of hydrazine, demonstrating its potential in sensor technology (Shahidi, Taei, Banitaba, & Tavakkoli, 2017).
Green Chemistry Synthesis Approaches : Research has been conducted on the use of ultrasound and aqueous media for the green synthesis of pyrano[3,2-b]pyran-3-carbonitrile scaffolds, highlighting environmentally friendly synthesis methods (Banitaba, Safari, & Khalili, 2013).
Photovoltaic Device Fabrication : Studies have shown that certain derivatives of this compound can be used in the fabrication of organic–inorganic photodiode devices, indicating their potential in photovoltaic applications (Zeyada, El-Nahass, & El-Shabaan, 2016).
properties
IUPAC Name |
2-amino-6-(hydroxymethyl)-4-(4-hydroxyphenyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12N2O5/c17-6-11-13(8-1-3-9(20)4-2-8)15-14(23-16(11)18)12(21)5-10(7-19)22-15/h1-5,13,19-20H,7,18H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XBQOUBMYWNOHDS-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2C(=C(OC3=C2OC(=CC3=O)CO)N)C#N)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12N2O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
312.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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